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Compound of Interest

Compound Name: 3-Pyridinepropanol

Cat. No.: B147451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Pyridinepropanol (CAS 2859-

67-8), a heterocyclic compound of interest in various chemical and pharmaceutical research

fields. This document details its physicochemical properties, spectroscopic data, safety and

handling information, synthesis, and applications, particularly within the realm of drug discovery

and development.

Physicochemical Properties
3-Pyridinepropanol is a colorless to light yellow, clear liquid.[1][2][3] Its key physicochemical

properties are summarized in the table below for easy reference.
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Property Value Source(s)

CAS Number 2859-67-8 [4][5][6][7][8][9]

Molecular Formula C₈H₁₁NO [4][5][6][7][9][10]

Molecular Weight 137.18 g/mol [5][9][10]

Boiling Point 130-133 °C at 3 mmHg [1][2][3][5][11]

Density 1.063 g/mL at 25 °C [1][3][5][11]

Refractive Index n20/D 1.53 [1][2][3][5][11]

Flash Point 113 °C (235.4 °F) - closed cup [1][5][11]

pKa 14.96 ± 0.10 (Predicted) [1][3][4]

Storage Temperature
Room Temperature, under

inert atmosphere
[1][2][3][4]

Appearance
Colorless to Light yellow to

Light orange clear liquid
[1][2][3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-Pyridinepropanol.
The available data is summarized below.

Spectrum Type Details Source(s)

¹H NMR
Spectrum available. Confirms

to structure.
[2][4][6][10]

¹³C NMR Spectrum available in CDCl₃. [4][6]

Infrared (IR)

Spectra available for liquid film,

capillary cell (neat), and vapor

phase.

[4][6]

Mass Spectrometry (MS)
Electron ionization mass

spectrum available.
[4][6][7]
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Safety and Handling
3-Pyridinepropanol is classified as an irritant.[4] Proper safety precautions must be observed

during handling.

Category Information Source(s)

GHS Pictogram GHS07 (Exclamation Mark) [2][11]

Signal Word Warning [2][4][5][11]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2][4][5][11]

Precautionary Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P321, P332+P313,

P337+P313, P362,

P403+P233, P405, P501

[4][5][11]

Personal Protective Equipment

(PPE)

Eyeshields, gloves, type ABEK

(EN14387) respirator filter.
[5]

It is recommended to handle 3-Pyridinepropanol in a well-ventilated area and to wear suitable

protective clothing, gloves, and eye/face protection.[4][12] In case of contact with eyes, rinse

immediately with plenty of water and seek medical advice.[4] If on skin, wash with plenty of

water.[2]

Synthesis and Reactivity
While detailed experimental protocols for the synthesis of 3-Pyridinepropanol are not readily

available in the provided search results, a key reaction of 3-Pyridinepropanol is described.

Experimental Protocol: Synthesis of 3-[3-(4-nitro-phenoxy)-propyl]-pyridine

This reaction demonstrates the reactivity of the hydroxyl group of 3-Pyridinepropanol.
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Reactants:

3-Pyridinepropanol

1-fluoro-4-nitro-benzene

Reagent: Sodium hydride (NaH)

Solvent: Dimethylformamide (DMF)

Procedure: The reaction is carried out at a temperature of 0 °C.

Reaction Time: 1 hour.

Yield: 75.7%.[4]

Reactants Conditions

3-Pyridinepropanol

3-[3-(4-nitro-phenoxy)-propyl]-pyridine
(Yield: 75.7%)

Reacts with

1-fluoro-4-nitro-benzene NaH (Reagent) DMF (Solvent) 0 °C 1 hour

Click to download full resolution via product page

Caption: Synthesis of 3-[3-(4-nitro-phenoxy)-propyl]-pyridine.

Applications in Drug Development
3-Pyridinepropanol serves as a valuable building block in medicinal chemistry. The pyridine

scaffold is a common motif in many pharmaceuticals due to its ability to improve water solubility

and metabolic stability.[13]

Key Roles in Medicinal Chemistry:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b147451?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/3-pyridinepropanol-dic151204.html
https://www.benchchem.com/product/b147451?utm_src=pdf-body-img
https://www.benchchem.com/product/b147451?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10212683/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent for Synthesis: 3-(Pyridin-3-yl)propanol is utilized as a reagent in the synthesis of

pyridylalcohols that have demonstrated hypoglycemic activity in fasted rats.[1][3]

Pyridine Derivatives in Pharmaceuticals: The pyridine ring system is a core component of

numerous approved drugs with a wide range of therapeutic applications.[14] These include

treatments for tuberculosis, HIV/AIDS, cancer, and hypertension.[14]

Versatile Scaffold: The pyridine moiety's basicity, stability, and capacity to form hydrogen

bonds make it a frequently used scaffold in drug design.[13] Its derivatives are integral to the

development of anti-ulcerative agents, anti-infective agents, and more.[15][16]

The general workflow for utilizing a building block like 3-Pyridinepropanol in drug discovery is

outlined below.

3-Pyridinepropanol
(Building Block)

Chemical Synthesis of
Pyridine Derivatives

Biological Screening
(e.g., Hypoglycemic Activity)

Lead Compound
Identification

Lead Optimization
(Structure-Activity Relationship) Drug Candidate

Click to download full resolution via product page

Caption: General workflow for the use of 3-Pyridinepropanol in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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